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Compound of Interest

Compound Name: Dipropylamine acetate

Cat. No.: B11762117

Product & Application Profile

Dipropylamine Acetate (DPAA) is a volatile ion-pairing reagent used primarily in reversed-
phase LC-MS analysis of anionic analytes (e.g., oligonucleotides, acidic peptides). Unlike non-
volatile phosphate buffers, DPAA sublimes in the electrospray ionization (ESI) source,
preventing salt deposition on the mass spectrometer cone.

Chemical Name: Dipropylammonium acetate[1][2]

Synonyms: N-propyl-1-propanaminium acetate; DPA Acetate[2][3]

Primary Application: Mobile phase additive for pH control (approx. pH 5.5-6.5) and ion-
pairing.

CAS Number (Salt): 114389-69-4 (often referenced by component CAS numbers in mixture
SDS).[3]

Hazard Identification: The "Dual-View" Risk
Assessment

Standard SDSs often classify the pre-mixed dilute solution (e.g., 0.5 M) as "Non-Hazardous."
However, researchers frequently prepare this buffer in-situ from neat precursors. This guide
separates the risks of the finished solution from the preparation process.
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View A: Finished Solution (0.5 M - 1.0 M Aqueous)

o GHS Classification: Non-Hazardous or Mild Skin/Eye Irritant (Category 2B).
» Signal Word: Warning (if >1.0 M).
e Hazard Statements:

o H316: Causes mild skin irritation.

o H320: Causes eye irritation.

View B: Precursor Handling (Critical for Preparation)

The danger lies in the handling of the raw components before equilibrium is reached.

Component CAS GHS Classification = Key Hazard
H225: Highly
Flammable
Liquid.H302/H311/H3
Dipropylamine (Neat) 142-84-7 Danger 31: Toxie it

swallowed/contact/inh
aled.H314: Causes

severe skin burns.[3]

[4151(6]

H226: Flammable
) i ) Liquid.H314: Causes
Acetic Acid (Glacial) 64-19-7 Danger )
severe skin burns and

eye damage.
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Expert Insight: The reaction between Dipropylamine (base) and Acetic Acid (acid) is exothermic.
[7] When preparing large volumes (>500 mL), the heat generation can volatilize the

dipropylamine, creating a toxic/corrosive vapor cloud if not managed under a fume hood.

Composition & Physicochemical Properties[2][4][5]
[8][91[10][11][12][13]
Component Table

Concentration

Ingredient . Formula MW ( g/mol)
(Typical)

Dipropylamine 5% - 15% (w/v) 101.19

Acetic Acid Adjusted to pH 60.05

Water Balance 18.02

Solution Properties (1.0 M Stock)

o Physical State: Clear, colorless liquid.[8]

Odor: Faint amine/vinegar odor (distinctive “fishy-acidic" smell).

pH: 6.0 = 0.5 (Self-buffering range).

Density: ~0.99 - 1.01 g/cms.

Boiling Point: ~100°C (Water co-solvent).

Solubility: Miscible in water, Methanol, Acetonitrile.

Safe Preparation Protocol (Self-Validating)
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Objective: Safely synthesize 1 Liter of 0.5 M Dipropylamine Acetate Buffer. Mechanism: Acid-
Base Neutralization.

The "Cold-Addition" Workflow

Do not simply dump reagents together. Follow this logic to prevent vapor release and ensure
stoichiometric accuracy.
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Start: 1L Volumetric Flask

1. Add 800mL HPLC Grade Water
(Heat Sink)

Dissolve Base First

2. Add 50.6g (69mL) Dipropylamine

(Under Fume Hood)

Add Acid to Base (Buffered)

3. SLOW Addition of Acetic Acid
(Monitor Exotherm)

Check pH
Target: 6.0 - 6.5

Dilute to Volume (1L)

Adjust with Acetic Acid Filter (0.2 um)

Click to download full resolution via product page
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Figure 1: Safe synthesis workflow for Dipropylamine Acetate. Note the "Heat Sink" step (Step
1) is critical to absorb the heat of neutralization.

Validation Steps (Trustworthiness)

e Visual Check: The solution must remain clear. Cloudiness indicates contamination or
immiscibility (if using high % organics).

o pH Drift Test: Measure pH immediately and again after 30 minutes. A drift > 0.1 pH units
indicates the amine is still equilibrating or evaporating.

o LC-MS Blank Run: Inject the buffer as a blank. Look for "ghost peaks" at m/z 102
(protonated dipropylamine). Excessive background noise suggests low-purity precursors.

Handling, Storage & Stability[4]
Volatility Management

Dipropylamine acetate is a "volatile salt,” which is why it works for LC-MS. However, this
property leads to concentration drift.

o Storage: Store in borosilicate glass with PTFE-lined caps. Do not use standard polyethylene
caps for long-term storage, as amines can leach plasticizers.

e Shelf Life: 1 Month at 4°C.

 Why? Over time, the amine component evaporates faster than the acetic acid/water, causing
the pH to drop (become more acidic) and the retention times in HPLC to shift.

Material Compatibility

o Compatible: Glass, Stainless Steel (316), PTFE (Teflon), PEEK.

e Incompatible: Copper, Aluminum (corroded by amines), Polycarbonate (stress cracking).

Emergency Response & First Aid

In the event of exposure, the response depends on whether the contact was with the
concentrated precursors or the dilute solution.
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Exposure Logic

Exposure Incident

Identify Source

Neat Precursor Dilute Solution
(DPA or Acetic Acid) (DPAA Buffer)

Skin Contact [Eye Contact Skin Contact \ Eye Contact

IMMEDIATE: Rinse 15min Flush 15min (Lids open) Rinse with soap/water Flush 10min
Seek Medical Attention Do NOT rub Monitor for irrir;ation Consult physician if
(Chemical Burn Risk) Emergency Room Required redness persists

Click to download full resolution via product page

Figure 2: Triage logic for exposure incidents involving DPAA or its precursors.

Spill Cleanup

o Small Spills (<100 mL): Absorb with paper towels. Wipe area with dilute (0.1 M) HCI to
neutralize residual amine odor, then water.

o Large Spills (>1 L): Evacuate area if ventilation is poor. Use a commercial spill kit (universal
binder). Do not use bleach (hypochlorite) on amine spills, as this can form toxic chloramines.

Toxicology & Regulatory Data
Exposure Limits (Precursors)

Since the salt has no specific established limit, adhere to the limits of the most hazardous
component (Dipropylamine).
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Agency Component Limit Type Value

Not Established (Skin
ACGIH Dipropylamine TWA notation implied due
to corrosivity)

10 ppm (
OSHA Acetic Acid PEL
)

NIOSH Acetic Acid IDLH 50 ppm

Toxicological Mechanisms

» Dipropylamine: Acts as a lachrymator and respiratory irritant.[8] High vapor concentrations
can cause "blue haze" vision (glaucopsia) due to corneal edema, a temporary but alarming
condition common with amine exposure.

o Acetate Salt: Generally metabolically benign in low concentrations, rapidly excreted.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: Dipropylamine
Acetate Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11762117#safety-data-sheet-sds-for-dipropylamine-

acetate-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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